Cas no 1806806-04-1 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806806-04-1
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4848580
• Update Time: 2025-10-30

Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-2-17-9(16)5-7-3-4-15-8(6-12)10(7)11(13)14/h3-4,11H,2,5-6H2,1H3
• InChI Key： GKEIUCKGVWLBGB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806806-04-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1806806-04-1, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a chloromethyl group at the 2-position and a difluoromethyl group at the 3-position, along with an acetoxy ester at the 4-position, has garnered considerable attention due to its utility in the development of novel therapeutic agents.

The structural attributes of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate make it an invaluable building block for medicinal chemists. The presence of the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. Simultaneously, the difluoromethyl moiety is known to enhance metabolic stability and binding affinity in drug candidates, a feature that has been extensively leveraged in recent years to improve pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine derivatives, such as Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate, have emerged as promising scaffolds for designing PPI modulators. The pyridine ring serves as a privileged structure that can effectively engage with hydrophobic pockets and aromatic residues in protein targets. Moreover, the electron-withdrawing nature of the difluoromethyl group can fine-tune the electronic properties of the molecule, enhancing its interaction with biological targets.

One of the most compelling applications of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By modifying the substituents on the pyridine core, researchers can tailor the binding affinity and selectivity of kinase inhibitors. For instance, studies have demonstrated that incorporating a difluoromethyl group into kinase inhibitors can lead to improved potency and reduced off-target effects.

The acetoxy ester functionality in Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate also contributes to its synthetic utility. This group can be readily converted into other functional moieties through hydrolysis or transesterification reactions, allowing for further diversification of molecular structures. Such flexibility is particularly valuable in drug discovery pipelines where rapid access to a wide array of analogs is essential for optimizing lead compounds.

Recent advances in computational chemistry have further enhanced the utility of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, providing insights into how it interacts with biological targets. These insights have been instrumental in guiding synthetic modifications aimed at improving binding affinity and pharmacokinetic properties.

In addition to its applications in kinase inhibition, Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate has shown promise in other therapeutic areas. For instance, it has been utilized in the synthesis of antiviral agents where pyridine derivatives exhibit potent activity against viral enzymes. The ability to modify the pyridine core allows for fine-tuning of electronic and steric properties, which are critical for achieving high efficacy against viral targets.

The growing interest in green chemistry has also influenced the synthesis of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate. Researchers are increasingly exploring sustainable synthetic routes that minimize waste and reduce environmental impact. One such approach involves catalytic methods that enhance reaction efficiency while maintaining high yields. These advancements not only make the synthesis more cost-effective but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of biological targets continues to evolve, so too will the demand for sophisticated intermediates like this one. By leveraging cutting-edge technologies and innovative methodologies, researchers are poised to unlock even greater potential from this versatile compound.